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Compound of Interest

Compound Name: 2-Chloroethyl ethyl ether

Cat. No.: B104041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloroethyl ethyl ether (CEEE), with the CAS number 628-34-2, is a colorless to pale

yellow liquid characterized by a mild, ether-like odor.[1] It is an organohalogen compound that

finds utility in organic synthesis, primarily as a reactive intermediate rather than a bulk solvent.

Its bifunctional nature, possessing both an ether linkage and a reactive alkyl chloride group,

makes it a valuable reagent for introducing the 2-ethoxyethyl moiety into molecules. This

document provides detailed application notes, experimental protocols, and safety information

regarding the use of 2-chloroethyl ethyl ether in a laboratory setting. While it is soluble in

many organic solvents, its primary application is as an alkylating agent in reactions such as

Williamson ether synthesis and the synthesis of pharmaceutical intermediates.[1]

Physicochemical and Safety Data
Proper handling and storage of 2-chloroethyl ethyl ether are critical due to its flammability

and toxicity. The following table summarizes its key physicochemical properties and safety

information.
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Property Value Reference

Molecular Formula C₄H₉ClO [2]

Molecular Weight 108.57 g/mol [2]

Appearance
Clear, colorless to slightly

yellow liquid
[3]

Boiling Point 107 °C (at 760 mmHg) [3][4]

Melting Point -60 °C [3][4]

Density 0.989 g/mL (at 25 °C) [2][3]

Flash Point 6 °C (42.8 °F) - Closed Cup [3]

Refractive Index n20/D 1.411 [2][3]

Water Solubility Miscible [3]

Stability
Stable under normal

conditions.
[5]

Incompatibilities
Strong oxidizing agents,

Strong bases.
[4][5]

Hazard Statements

H225: Highly flammable liquid

and vapor.H301: Toxic if

swallowed.H331: Toxic if

inhaled.

[3]

Application: Alkylation Reactions
The most prominent application of 2-chloroethyl ethyl ether is as an alkylating agent to

introduce the 2-ethoxyethyl group onto a nucleophilic substrate. This is particularly useful in the

synthesis of pharmaceutical intermediates and other complex organic molecules. The reaction

typically proceeds via an SN2 mechanism.

Reaction Mechanism: SN2 Alkylation
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The diagram below illustrates the SN2 mechanism for the alkylation of a generic nucleophile

(Nu⁻) using 2-chloroethyl ethyl ether. The nucleophile performs a backside attack on the

carbon atom bonded to the chlorine, displacing the chloride leaving group in a single,

concerted step.

SN2 mechanism of alkylation.

Experimental Protocols
Protocol 1: Synthesis of an Alkoxy Aromatic Ether via
Williamson Ether Synthesis
This protocol describes a representative procedure for the O-alkylation of a phenol using 2-
chloroethyl ethyl ether.

Materials:

4-Nitrophenol

2-Chloroethyl ethyl ether

Potassium carbonate (K₂CO₃), anhydrous

Acetonitrile (anhydrous)

Ethyl acetate

Hexane

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Equipment:

Round-bottom flask

Reflux condenser
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Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Glassware for filtration and chromatography

Procedure:

Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add 4-nitrophenol (5.0 g, 35.9 mmol) and anhydrous potassium carbonate

(7.45 g, 53.9 mmol).

Solvent Addition: Add 100 mL of anhydrous acetonitrile to the flask.

Reagent Addition: While stirring the suspension, add 2-chloroethyl ethyl ether (4.68 g, 43.1

mmol) dropwise at room temperature.

Reaction: Heat the mixture to reflux (approximately 82°C) and maintain for 12-16 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Work-up:

Cool the reaction mixture to room temperature.

Filter the mixture to remove the inorganic salts (K₂CO₃ and KCl).

Rinse the filter cake with a small amount of ethyl acetate.

Combine the filtrate and washings and concentrate under reduced pressure using a rotary

evaporator.

Extraction:

Dissolve the crude residue in 100 mL of ethyl acetate.
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Transfer the solution to a separatory funnel and wash with 50 mL of water, followed by 50

mL of brine.

Dry the organic layer over anhydrous magnesium sulfate.

Purification:

Filter off the drying agent.

Concentrate the filtrate to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a hexane-ethyl

acetate gradient to yield the pure 1-ethoxy-2-(4-nitrophenoxy)ethane.

Reactant/Pr
oduct

Molecular
Weight (
g/mol )

Moles
(mmol)

Mass (g)
Volume
(mL)

Yield (%)

4-Nitrophenol 139.11 35.9 5.0 - -

2-Chloroethyl

ethyl ether
108.57 43.1 4.68 4.73 -

Potassium

Carbonate
138.21 53.9 7.45 - -

1-ethoxy-2-

(4-

nitrophenoxy)

ethane

211.22
(Theoretical:

35.9)
(e.g., 6.4) - (e.g., 85)

Protocol 2: Safety and Handling of 2-Chloroethyl Ethyl
Ether
Due to its hazardous nature, strict safety protocols must be followed.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield.[5]
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Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat. Wear appropriate

clothing to prevent skin exposure.[5]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[1][5] If exposure limits are exceeded, use a NIOSH-approved respirator with an

appropriate cartridge.[5]

Handling and Storage:

Handling: Ground and bond containers when transferring material to prevent static

discharge.[5] Use non-sparking tools.[4] Avoid contact with skin, eyes, and clothing. Do not

breathe vapors.[5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

as a flammables area.[4][5] Keep away from heat, sparks, open flames, and strong oxidizing

agents.[1][5]

Spill and Emergency Procedures:

Spill: Evacuate the area and remove all sources of ignition.[5] Absorb the spill with an inert

material (e.g., sand, vermiculite) and place it in a suitable, sealed container for disposal.[5]

Fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish. Water may

be ineffective and can spread the fire.[5]

First Aid:

Inhalation: Move to fresh air immediately.

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes.

Ingestion: Do NOT induce vomiting. Rinse mouth and drink 2-4 cupfuls of water. Seek

immediate medical attention for all routes of exposure.
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Workflow and Process Visualization
The following diagram outlines the general laboratory workflow for performing an alkylation

reaction using 2-chloroethyl ethyl ether.
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General workflow for an alkylation reaction.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b104041?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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